Cas no 1261898-23-0 (2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid
• CAS No: 1261898-23-0
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• MDL: MFCD18321426
• CID: 2622242
• PubChem ID: 53227298
• Update Time: 2025-04-21

2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DIMETHOXYPHENYL)-4-NITROBENZOIC ACID
• 2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%
• 1261898-23-0
• MFCD18321426
• 3',5'-Dimethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID60690885
• 2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18321426
• Inchi： 1S/C15H13NO6/c1-21-11-5-9(6-12(8-11)22-2)14-7-10(16(19)20)3-4-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： COPPGPABDREQEH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 303.07428713Da
• Monoisotopic Mass: 303.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų